Cas no 1513258-40-6 (5-bromo-8-methoxyisoquinoline-1-carbonitrile)

• Product Name: 5-bromo-8-methoxyisoquinoline-1-carbonitrile
• CAS No: 1513258-40-6
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD22096596
• CID: 5190535
• PubChem ID: 82571555
• Update Time: 2025-06-08

5-bromo-8-methoxyisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 5-bromo-8-methoxy-
• 5-bromo-8-methoxyisoquinoline-1-carbonitrile

• MDL： MFCD22096596
• Inchi： 1S/C11H7BrN2O/c1-15-10-3-2-8(12)7-4-5-14-9(6-13)11(7)10/h2-5H,1H3
• InChI Key： MFFGFEVOTDWPAD-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C(Br)=CC=C2OC)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-bromo-8-methoxyisoquinoline-1-carbonitrile

Introduction to 5-bromo-8-methoxyisoquinoline-1-carbonitrile (CAS No. 1513258-40-6)

5-bromo-8-methoxyisoquinoline-1-carbonitrile (CAS No. 1513258-40-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a bromine atom, a methoxy group, and a cyano group in its structure confers distinct chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 5-bromo-8-methoxyisoquinoline-1-carbonitrile is characterized by a core isoquinoline ring with specific functional groups attached. The bromine atom at the 5-position and the methoxy group at the 8-position contribute to its lipophilicity and electronic properties, while the cyano group at the 1-position imparts additional reactivity and stability. These features collectively influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, 5-bromo-8-methoxyisoquinoline-1-carbonitrile has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various cancer cell lines. Research has shown that this compound exhibits significant cytotoxic effects on several cancer cell types, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the antiproliferative activity of 5-bromo-8-methoxyisoquinoline-1-carbonitrile against a panel of human cancer cell lines. The results demonstrated that this compound effectively inhibited cell growth by inducing apoptosis and cell cycle arrest. Additionally, it was found to have a low cytotoxicity profile against normal cells, suggesting a favorable therapeutic window.

Beyond its anticancer properties, 5-bromo-8-methoxyisoquinoline-1-carbonitrile has also shown promise in other therapeutic areas. For instance, it has been evaluated for its potential as an antiviral agent against various viral infections. A study published in Antiviral Research in 2023 reported that this compound exhibited potent antiviral activity against influenza A virus by inhibiting viral replication and reducing viral load in infected cells.

The structural flexibility of 5-bromo-8-methoxyisoquinoline-1-carbonitrile allows for further optimization through chemical modifications. Researchers have explored various derivatives of this compound to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting different halogens or functional groups at specific positions on the isoquinoline ring can lead to compounds with improved biological activities.

In addition to its direct therapeutic applications, 5-bromo-8-methoxyisoquinoline-1-carbonitrile serves as an important tool in chemical biology research. Its ability to modulate specific cellular processes makes it valuable for studying signal transduction pathways and identifying novel drug targets. This compound can be used as a probe to investigate the role of specific proteins or enzymes in disease progression.

The synthesis of 5-bromo-8-methoxyisoquinoline-1-carbonitrile involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include Pd-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods allow for the efficient production of high-purity compounds suitable for both research and pharmaceutical development.

In conclusion, 5-bromo-8-methoxyisoquinoline-1-carbonitrile (CAS No. 1513258-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.